Cas no 29873-50-5 (Androstan-3-one,17-hydroxy-, (17b)-(9CI))
29873-50-5 structure
Product Name:Androstan-3-one,17-hydroxy-, (17b)-(9CI)
CAS No:29873-50-5
MF:C19H30O2
MW:290.440306186676
CID:274774
PubChem ID:147320
Update Time:2025-04-19
Androstan-3-one,17-hydroxy-, (17b)-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- Androstan-3-one,17-hydroxy-, (17b)-(9CI)
- 17b-Hydroxyandrost-3-one
- Androstan-3-one,17b-hydroxy- (8CI)
- Androstan-3-one, 17-hydroxy-, (17beta)-
- A0462
- 841B5D46-708A-4CB5-96AE-409622F2F10C
- (17beta)-17-Hydroxyandrostan-3-one
- SCHEMBL27379
- 29873-50-5
- Etiocholan-17beta-ol-3-one
- Androstan-3-one, 17.beta.-hydroxy-
- CHEBI:85278
- 17beta-hydroxyandrostanone
- NVKAWKQGWWIWPM-QHDNXLQLSA-N
- 17.beta.-Hydroxyandrostan-3-one
- Q27158453
- 17-beta-hydroxyandrostan-3-one
-
- Inchi: 1S/C19H30O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h12,14-17,21H,3-11H2,1-2H3/t12?,14-,15-,16-,17-,18-,19-/m0/s1
- InChI Key: NVKAWKQGWWIWPM-QHDNXLQLSA-N
- SMILES: O[C@H]1CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CCC(CC3CC[C@H]12)=O
Computed Properties
- Exact Mass: 290.224580195g/mol
- Monoisotopic Mass: 290.224580195g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 459
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 37.3Ų
Androstan-3-one,17-hydroxy-, (17b)-(9CI) Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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